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Compound of Interest

Compound Name: Strontium succinate

Cat. No.: B1245921 Get Quote

For Immediate Release

This technical whitepaper provides a comprehensive overview of the chemical properties,

synthesis protocols, and biological signaling pathways of strontium succinate. This document

is intended for researchers, scientists, and professionals in the field of drug development and

materials science.

Core Chemical and Physical Properties
Strontium succinate (CAS Number: 40472-00-2) is an organic salt formed from the divalent

strontium cation (Sr²⁺) and the succinate dianion.[1] It presents as a solid substance and has

been identified in a monoclinic crystal structure at low temperatures.[1] While a precise melting

point has not been documented due to its tendency to decompose at elevated temperatures,

thermal analysis indicates decomposition occurs in the range of 520-620°C, yielding strontium

carbonate as the final product.[2]

The following tables summarize the key chemical and physical properties of strontium
succinate.
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Identifier Value Source

CAS Number 40472-00-2 Not explicitly cited

Molecular Formula C₄H₄O₄Sr [3]

Molecular Weight 203.69 g/mol [3]

Physical Property Value Source

Physical State Solid Not explicitly cited

Crystal Structure
Monoclinic (low-temperature

form)
[1]

Decomposition Temperature 520-620°C [2]

Solubility in Water

Indicated to be between 1 and

100 g/L for strontium salts in

similar applications. A precise

value for strontium succinate is

not readily available.

Not explicitly cited

Experimental Protocols
Synthesis of Strontium Succinate via Precipitation
This protocol describes a general method for the synthesis of strontium succinate powder.

Materials:

A soluble strontium salt (e.g., strontium chloride, SrCl₂)

Succinic acid (C₄H₆O₄) or a soluble succinate salt (e.g., disodium succinate, Na₂C₄H₄O₄)

Deionized water

pH meter and adjustment solution (e.g., NaOH or HCl)

Magnetic stirrer and stir bar

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://precision.fda.gov/ginas/app/ui/substances/b7d8a968-95ef-4f1b-a07a-48c50d3f2924
https://precision.fda.gov/ginas/app/ui/substances/b7d8a968-95ef-4f1b-a07a-48c50d3f2924
https://www.benchchem.com/product/B1245921
https://inis.iaea.org/records/990cb-djj68
https://www.benchchem.com/product/b1245921?utm_src=pdf-body
https://www.benchchem.com/product/b1245921?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Beakers

Filtration apparatus (e.g., Büchner funnel and filter paper)

Drying oven

Procedure:

Prepare Reactant Solutions:

Prepare an aqueous solution of the soluble strontium salt.

Prepare an aqueous solution of succinic acid or a soluble succinate salt. The

concentration of the reactants will influence the nucleation and growth rates of the

crystals.[1]

Adjust pH: The pH of the reaction medium can affect the solubility of the reactants and the

rate of crystallization. Adjust the pH of the succinic acid solution as needed.[1]

Precipitation:

While stirring vigorously, slowly add the strontium salt solution to the succinate solution.

A white precipitate of strontium succinate should form.

Digestion: To promote the growth of larger crystals, the mixture can be gently heated and

stirred for a period.

Isolation and Washing:

Isolate the precipitate by vacuum filtration.

Wash the precipitate with deionized water to remove any unreacted ions and byproducts.

Drying: Dry the purified strontium succinate in a drying oven at a suitable temperature to

remove residual water.

Characterization Techniques
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The synthesized strontium succinate can be characterized using various analytical methods:

Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the presence of characteristic

functional groups of the succinate anion and to detect the presence of any water of

hydration.[1]

Raman Spectroscopy: To provide complementary vibrational information to FTIR, particularly

for symmetric vibrations and metal-oxygen bonds.

Single-Crystal X-Ray Diffraction (SCXRD): To determine the precise three-dimensional

arrangement of atoms within the crystal lattice and to identify the crystal system and space

group.[1]

Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA): To determine the

thermal stability and decomposition profile of the compound.[2]

Biological Signaling Pathways
Strontium, the active cation in strontium succinate, has garnered significant interest for its

therapeutic potential in treating bone disorders like osteoporosis. Its mechanism of action is

unique as it appears to both stimulate bone formation and inhibit bone resorption.[4][5][6] The

primary molecular target for strontium's effects on bone cells is the Calcium-Sensing Receptor

(CaSR).[5][6]

Signaling in Osteoblasts (Bone-Forming Cells)
Activation of the CaSR in osteoblasts by strontium initiates a cascade of intracellular signaling

events that promote their proliferation and differentiation.
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Caption: Strontium-induced signaling cascade in osteoblasts.

Signaling in Osteoclasts (Bone-Resorbing Cells)
In addition to its anabolic effects, strontium also modulates the activity of osteoclasts, the cells

responsible for bone resorption. It achieves this primarily by influencing the RANKL/OPG

signaling axis, a critical pathway in regulating osteoclast formation and activity.[5][6]
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Click to download full resolution via product page

Caption: Modulation of RANKL/OPG pathway by strontium.

Summary
Strontium succinate is a compound with significant potential, particularly in the biomedical

field due to the unique biological activity of the strontium ion on bone metabolism. This guide

provides foundational knowledge on its chemical properties and outlines protocols for its

synthesis and characterization. The elucidation of its mechanism of action through key

signaling pathways in bone cells offers a basis for further research and development of

strontium-based therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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